Cas no 817209-60-2 (7-Cinnolinamine, 4-phenoxy-)
7-Cinnolinamine, 4-phenoxy- structure
Product Name:7-Cinnolinamine, 4-phenoxy-
CAS No:817209-60-2
MF:C14H11N3O
MW:237.256642580032
CID:1804442
Update Time:2024-11-27
7-Cinnolinamine, 4-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- 7-Cinnolinamine, 4-phenoxy-
-
- Inchi: 1S/C14H11N3O/c15-10-6-7-12-13(8-10)17-16-9-14(12)18-11-4-2-1-3-5-11/h1-9H,15H2
- InChI Key: OWXQGUANGBJNNN-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC(N)=C2)=C(OC2=CC=CC=C2)C=N1
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Melting Point: 179-180 °C(Solv: benzene (71-43-2))
- Boiling Point: 460.7±48.0 °C(Predicted)
- pka: 4.07±0.10(Predicted)
7-Cinnolinamine, 4-phenoxy- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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